1-[(Benzylamino)methyl]cyclohexan-1-OL

• IUPAC Name: 1-[(benzylamino)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C14H21NO/c16-14(9-5-2-6-10-14)12-15-11-13-7-3-1-4-8-13/h1,3-4,7-8,15-16H,2,5-6,9-12H2
• InChI Key: HIXGXDDBXDLESN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNCC2=CC=CC=C2)O
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

1-(Benzylamino)methylcyclohexan-1-OL, also known as BMCH, is an organic compound commonly used in scientific research. It is a cyclohexanol derivative with a benzylamine group attached to the 1-position of the cyclohexanol. BMCH has a wide range of applications in biochemistry, physiology, and pharmacology due to its unique structure and properties.

Scientific Research Applications

Nevertheless, research in related areas, such as the oxidation of cyclohexane, the synthesis and application of cyclohexanol derivatives, and the exploration of novel synthetic pathways for complex molecules, might provide insight into the types of applications where a compound like "1-[(Benzylamino)methyl]cyclohexan-1-OL" could be relevant. For instance:

• Cyclohexane Oxidation and Catalysis : Studies on cyclohexane oxidation, such as those by Cao et al. (2018), discuss the synthesis of industrially relevant intermediates like cyclohexanol and cyclohexanone, which are key to nylon production. The selective catalytic oxidation of cyclohexene to various products underscores the importance of catalyst choice and reaction control in industrial applications (Cao et al., 2018).

• Monoterpenes as Antimicrobial Agents : Research on compounds like p-Cymene, which is structurally related to cyclohexane derivatives, highlights the potential antimicrobial applications of such molecules. This suggests avenues for the antimicrobial application of cyclohexanol derivatives, hinting at the broad utility of cyclic compounds in medicinal chemistry (Marchese et al., 2017).

• Ethylene-Action Inhibitors in Agriculture : The use of molecules like 1-methylcyclopropene (1-MCP) in agriculture to delay ripening and extend the shelf life of fruits showcases the utility of cycloalkanes in post-harvest technology. This application area might be relevant for the exploration of "1-[(Benzylamino)methyl]cyclohexan-1-OL" in similar or related agrochemical contexts (Watkins, 2006).

• Chemical Modification and Application Potential : The chemical modification of xylan to produce biopolymer ethers and esters, as discussed by Petzold-Welcke et al. (2014), illustrates the potential of cyclohexanol derivatives in material science, particularly in drug delivery and biomaterial applications (Petzold-Welcke et al., 2014).